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CAS No.: 203061-31-8
Cat. No.: B2510701
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Executive Summary

Sch 60065 is a bioactive glycosylated polyterpenoid (Cs1Ho6012) isolated from the fermentation
broth of the fungus Acremonium sp.[1][2] It represents a distinct class of non-peptide
Neurokinin (NK) receptor antagonists, exhibiting dual inhibitory activity against NK1 and NK2
receptors.[1] Unlike traditional small-molecule antagonists, Sch 60065 leverages a linear
polyhydroxy isoprenoid chain linked to a carbohydrate moiety to modulate G-protein coupled
receptor (GPCR) signaling. This guide outlines the structural elucidation, isolation protocols,
and mechanistic basis of Sch 60065, intended for researchers in natural product chemistry and
pharmacology.

Chemical Identity & Structural Elucidation[2][3][4][5]
[6][7]

Sch 60065 belongs to a family of polyhydroxy isoprenoid derivatives.[3] Its structure is
characterized by a linear C45 polyterpene backbone (nonaprenyl derivative) functionalized with
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multiple hydroxyl groups and a terminal glycosidic linkage.

Physicochemical Properties

Property Specification
Compound Name Sch 60065
Formula Cs1H96012
Molecular Weight 901.30 Da

Classification

Glycosylated Polyterpenoid (Linear)

Physical State

Amorphous powder / Colorless oil

Solubility

Soluble in MeOH, DMSO, EtOAc; Insoluble in

Hexane, H20

UV Absorption

Terminal absorption (lack of extended

conjugation)

Structural Architecture

The molecule consists of two distinct domains:[2]

» Aglycone (Lipophilic Domain): A linear polyisoprenoid chain composed of nine isoprene units

connected in a head-to-tail fashion.[2] Unlike squalene (tail-to-tail), this backbone is modified

with six hydroxyl groups distributed along the chain, specifically at positions C-6, C-10, C-14,

C-18, C-22, and C-26.

e Glycone (Hydrophilic Domain): A monosaccharide moiety, identified as a hexose (typically

glucose or galactose derivative), linked via an ether bond to the terminal region of the

terpene chain.

Elucidation Logic (Spectroscopic Workflow)

The structural assignment relies on a specific sequence of spectroscopic experiments:

¢ HR-FAB-MS: Establishes the molecular formula Cs1H96012.
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» Acid Hydrolysis: Cleaves the glycosidic bond, liberating the sugar and the polyhydroxy
aglycone. This confirms the hybrid nature of the molecule.

e 'HNMR & 13C NMR:
o Olefinic Region: Signals characteristic of trisubstituted double bonds (triene system).

o Carbinol Protons: Multiple signals in the 3.0-4.5 ppm range corresponding to the
secondary alcohols on the terpene chain and the sugar protons.

o Methyl Signals: Distinct singlets/doublets indicating the methyl branches of the isoprene
units.

 HMBC (Heteronuclear Multiple Bond Correlation): Crucial for linking the sugar anomeric
proton to the specific carbon on the polyterpenoid chain, confirming the site of glycosylation.

Biological Mechanism of Action[1][9]

Sch 60065 functions as a Neurokinin Receptor Antagonist.[4] The neurokinin receptors (NK1,
NK2, NK3) are GPCRs that bind tachykinins (Substance P, Neurokinin A, Neurokinin B).

Pharmacological Targets[2]

e Primary Target: NK1 Receptor (Substance P receptor).
e Secondary Target: NK2 Receptor (Neurokinin A receptor).
e Activity Profile:

o NK1 ICso: 2.5 — 11 PM[3]

o NK2 ICso: 6.8 — 16 pM[1][3]

Signaling Pathway Interference

Sch 60065 acts by competitively binding to the transmembrane domain of the NK receptors,
preventing the endogenous ligands (Substance P/NKA) from activating the Gg/11 signaling
cascade.[2] This inhibition blocks the downstream mobilization of intracellular Calcium (Ca?*)
and Phospholipase C (PLC) activation.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://synapse.patsnap.com/drug/aa94bb226a674700b91144bdaca5d51f
https://www.jstage.jst.go.jp/browse/antibiotics1968/50/12/_contents/-char/ja
https://epdf.pub/clavicipitalean-fungi-evolutionary-biology-chemistry-biocontrol-and-cultural-imp.html
https://www.jstage.jst.go.jp/browse/antibiotics1968/50/12/_contents/-char/ja
https://pubchem.ncbi.nlm.nih.gov/compound/9897632
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2510701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Substance P (Ligand) Sch 60065 (Inhibitor)

Gq Protein

ctivates

Phospholipase C (PLC)

PIP2

Ca2+ Release

Downstream Effect

Pain / Inflammation / Contraction

Click to download full resolution via product page

Caption: Mechanism of Action: Sch 60065 competitively blocks the NK1 receptor, preventing
Substance P-induced Calcium mobilization and inflammatory signaling.[2]

Isolation and Purification Protocols
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The isolation of Sch 60065 requires a bioassay-guided fractionation approach due to the
complexity of the fermentation broth.

Fermentation[8]

e Organism:Acremonium sp.[1][5][3][6][7] (Fungal strain).[1][8][9][5][3][6][7]

» Conditions: Submerged fermentation in aqueous nutrient media (carbon source:
glucose/glycerol; nitrogen source: yeast extract/peptone).

e Duration: 7-14 days at 24-28°C.

Extraction & Purification Workflow
Step-by-Step Methodology:

Harvesting: Filter the fermentation broth to separate mycelia from the supernatant.

Solvent Extraction: Extract the whole broth (or filtrate) with Ethyl Acetate (EtOAc) (1:1 v/v).[2]

o Rationale: EtOAc effectively solvates the moderately polar polyterpenoid glycosides while
leaving highly polar media components behind.

Concentration: Evaporate EtOAc under reduced pressure to yield an oily crude extract.

Gel Filtration (Size Exclusion):

o Stationary Phase: Sephadex LH-20.

o Mobile Phase: Methanol (MeOH) or MeOH:CH2Clz (1:1).

o Purpose: Removes high molecular weight pigments and low molecular weight salts.
» Reverse Phase Chromatography (RPC):

o Stationary Phase: C18 (Octadecylsilane).

o Gradient: Stepwise elution from 50% MeOH/H20 to 100% MeOH.
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o Fraction Collection: Collect fractions and test for NK inhibition.[3]

o High-Performance Liquid Chromatography (HPLC):
o Column: C18 Analytical/Semi-prep (e.g., 5um, 250 x 10 mm).

o Mobile Phase: Acetonitrile/Water (MeCN/H20) gradient (e.g., 60% -> 100% MeCN over 30
min).

o Detection: UV at 210 nm (end absorption) or Evaporative Light Scattering Detector
(ELSD).
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Caption: Isolation Workflow: Step-by-step purification from fermentation broth to pure
compound using bioassay-guided fractionation.

Therapeutic Potential & Significance[9]
Comparison to Peptide Antagonists

Unlike Substance P (an 11-amino acid peptide), Sch 60065 is a hon-peptide small molecule
(albeit large MW).[2] This confers potential advantages:
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o Proteolytic Stability: Resistant to peptidases that rapidly degrade Substance P.

» Membrane Permeability: The lipophilic polyterpenoid chain facilitates interaction with the
transmembrane domains of the GPCR.

Clinical Relevance

Inhibitors of NK1 and NK2 are investigated for:
e Analgesia: Modulation of nociception.

o Anti-emetic: Prevention of chemotherapy-induced nausea (NK1 antagonists like aprepitant
are standard of care; Sch 60065 represents a distinct structural class).

» Anti-inflammatory: Reduction of neurogenic inflammation in asthma and arthritis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Characterization and Therapeutic
Potential of Polyterpenoid Sch 60065]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2510701/docs#technical-guide-characterization-and-
therapeutic-potential-of-polyterpenoid-sch-60065]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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